Cas no 1780335-41-2 (tert-butyl N-(3-amino-2-hydroxypropyl)-N-cyclopropylcarbamate)

• Product Name: tert-butyl N-(3-amino-2-hydroxypropyl)-N-cyclopropylcarbamate
• CAS No: 1780335-41-2
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• CID: 5564674
• PubChem ID: 84693562
• Update Time: 2025-10-30

tert-butyl N-(3-amino-2-hydroxypropyl)-N-cyclopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(3-amino-2-hydroxypropyl)-N-cyclopropyl-, 1,1-dimethylethyl ester
• tert-butyl N-(3-amino-2-hydroxypropyl)-N-cyclopropylcarbamate

• Inchi： 1S/C11H22N2O3/c1-11(2,3)16-10(15)13(8-4-5-8)7-9(14)6-12/h8-9,14H,4-7,12H2,1-3H3
• InChI Key： PTIIZLYJXDRJSH-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(O)CN)C1CC1

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 365.2±35.0 °C(Predicted)
• pka: 12.33±0.35(Predicted)

Additional information on tert-butyl N-(3-amino-2-hydroxypropyl)-N-cyclopropylcarbamate

Professional Introduction to Compound with CAS No. 1780335-41-2 and Product Name: tert-butyl N-(3-amino-2-hydroxypropyl)-N-cyclopropylcarbamate

The compound with the CAS number 1780335-41-2 and the product name tert-butyl N-(3-amino-2-hydroxypropyl)-N-cyclopropylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural composition, has garnered attention for its potential applications in drug development and biochemical studies. The molecular structure of this compound includes a tert-butyl group, a 3-amino-2-hydroxypropyl moiety, and a cyclopropylcarbamate backbone, which collectively contribute to its distinctive chemical properties and reactivity.

Recent research in the field of medicinal chemistry has highlighted the importance of functional groups such as the 3-amino-2-hydroxypropyl part in designing molecules with enhanced bioavailability and target specificity. This particular moiety is known for its ability to interact with biological targets in a manner that promotes favorable pharmacokinetic profiles. The presence of the cyclopropylcarbamate group further enhances the compound's stability and binding affinity, making it a promising candidate for further exploration in drug discovery.

One of the most intriguing aspects of tert-butyl N-(3-amino-2-hydroxypropyl)-N-cyclopropylcarbamate is its potential role in modulating enzymatic activity. Studies have shown that compounds with similar structural features can inhibit or activate specific enzymes by binding to their active sites. The combination of the tert-butyl group and the cyclopropylcarbamate moiety creates a rigid framework that can precisely fit into enzyme pockets, thereby influencing metabolic pathways. This property is particularly valuable in the development of drugs designed to target diseases caused by enzymatic dysregulation.

In addition to its enzymatic interactions, tert-butyl N-(3-amino-2-hydroxypropyl)-N-cyclopropylcarbamate has shown promise in preliminary studies as a scaffold for developing novel therapeutic agents. The flexibility provided by the 3-amino-2-hydroxypropyl group allows for further chemical modifications, enabling researchers to fine-tune the compound's properties for specific applications. This adaptability makes it an attractive candidate for exploring new drug formulations and combination therapies.

Recent advancements in computational chemistry have also contributed to a deeper understanding of the interactions between tert-butyl N-(3-amino-2-hydroxypropyl)-N-cyclopropylcarbamate and biological targets. Molecular modeling techniques have been employed to predict how this compound might bind to proteins and other biomolecules, providing valuable insights into its potential mechanisms of action. These computational studies have complemented experimental approaches, allowing researchers to design more targeted experiments and optimize the compound's efficacy.

The synthesis of tert-butyl N-(3-amino-2-hydroxypropyl)-N-cyclopropylcarbamate represents a significant achievement in synthetic organic chemistry. The multi-step synthesis process involves careful control of reaction conditions to ensure high yield and purity. Researchers have leveraged advanced catalytic systems and purification techniques to produce this compound with minimal impurities, which is crucial for its application in pharmaceutical research.

Future directions in the study of tert-butyl N-(3-amino-2-hydroxypropyl)-N-cyclopropylcarbamate include exploring its potential as an intermediate in larger drug molecules. The structural features of this compound make it a versatile building block that can be modified to create more complex pharmacophores. By incorporating this compound into larger molecular frameworks, researchers aim to develop novel drugs with improved therapeutic profiles.

The safety and regulatory aspects of working with tert-butyl N-(3-amino-2-hydroxypropyl)-N-cyclopropylcarbamate are also critical considerations. While this compound does not fall under any hazardous or restricted categories, proper handling procedures must be followed to ensure safe laboratory practices. Researchers must adhere to established guidelines for handling chemicals, including personal protective equipment (PPE) usage and waste disposal protocols.

In conclusion, tert-butyl N-(3-amino-2-hydroxypropyl)-N-cyclopropylcarbamate is a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its ability to interact with biological targets, make it a valuable tool for developing new drugs. As research continues to uncover more about its properties and applications, this compound is poised to play a crucial role in advancing medical science.